Cas no 32466-44-7 (Allyloxy-DL-α-tocopherol, tech-85)

• Product Name: Allyloxy-DL-α-tocopherol, tech-85
• CAS No: 32466-44-7
• MF: C₃₂H₅₄O₃
• MW: 486.769370555878
• CID: 2952163
• PubChem ID: 170901897
• Update Time: 2025-06-13

Allyloxy-DL-α-tocopherol, tech-85 Chemical and Physical Properties

Names and Identifiers

• Allyloxy-DL-α-tocopherol, tech-85
• (R)-5-((Allyloxy)methyl)-2,7,8-trimethyl-2-((4R,8R)-4,8,12-trimethyltridecyl)chroman-6-ol
• 32466-44-7

• Inchi： 1S/C32H54O3/c1-9-21-34-22-29-28-18-20-32(8,35-31(28)27(7)26(6)30(29)33)19-12-17-25(5)16-11-15-24(4)14-10-13-23(2)3/h9,23-25,33H,1,10-22H2,2-8H3/t24-,25-,32-/m1/s1
• InChI Key： RLAIGLVHESDOST-NCLPYWGKSA-N
• SMILES： O1C2C(C)=C(C)C(=C(COCC=C)C=2CC[C@@]1(C)CCC[C@H](C)CCC[C@H](C)CCCC(C)C)O

Computed Properties

• Exact Mass: 486.40729558g/mol
• Monoisotopic Mass: 486.40729558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 16
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.6
• Topological Polar Surface Area: 38.7Ų

Additional information on Allyloxy-DL-α-tocopherol, tech-85

Professional Introduction to Allyloxy-DL-α-tocopherol, tech-85 (CAS No. 32466-44-7)

The compound Allyloxy-DL-α-tocopherol, tech-85, with the chemical abstracts service number CAS No. 32466-44-7, is a specialized derivative of vitamin E that has garnered significant attention in the field of pharmaceuticals and nutraceuticals. This compound represents a unique modification of the naturally occurring antioxidant , enhancing its stability and bioavailability while retaining its potent antioxidant properties. The introduction of an allyloxy group at a specific position on the tocopherol molecule not only improves its solubility in various media but also extends its potential applications in both therapeutic and cosmetic formulations.

In recent years, the demand for natural and synthetic antioxidants has surged due to their critical role in combating oxidative stress, a major contributor to various chronic diseases. Allyloxy-DL-α-tocopherol, tech-85 has been extensively studied for its ability to scavenge free radicals and protect biomolecules from oxidative damage. This property makes it particularly valuable in formulations aimed at promoting skin health, as oxidative stress is a primary factor in aging and dermatological disorders. The compound's ability to penetrate the skin barrier efficiently further enhances its appeal for topical applications.

Recent research has highlighted the compound's potential in treating neurological disorders. Studies have demonstrated that antioxidants like Allyloxy-DL-α-tocopherol, tech-85 can mitigate neuroinflammation and oxidative damage associated with conditions such as Alzheimer's disease and Parkinson's disease. The allyloxy modification is believed to enhance the compound's ability to cross the blood-brain barrier, making it more effective in targeting neurological issues. These findings have opened new avenues for therapeutic development in neurology.

The pharmaceutical industry has also explored the use of Allyloxy-DL-α-tocopherol, tech-85 in anti-cancer therapies. Antioxidants are known to play a role in reducing the side effects of chemotherapy by protecting healthy cells from oxidative damage caused by radiation and chemotherapeutic agents. Preliminary studies suggest that this derivative may enhance the efficacy of certain cancer treatments while minimizing toxicity. The allyloxy group's stability under various pH conditions makes it an ideal candidate for formulation into oral supplements and injectable solutions.

In addition to its therapeutic applications, Allyloxy-DL-α-tocopherol, tech-85 has found utility in cosmetic formulations due to its photoprotective properties. Exposure to ultraviolet (UV) radiation is a significant risk factor for skin aging and carcinogenesis. The compound's ability to neutralize reactive oxygen species generated by UV exposure makes it an effective ingredient in sunscreens and anti-aging creams. Its enhanced solubility compared to native vitamin E allows for better integration into cosmetic products, ensuring prolonged stability and efficacy.

The synthesis of Allyloxy-DL-α-tocopherol, tech-85 involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the allyloxy group is typically achieved through etherification reactions using appropriate catalysts and solvents. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor reaction progress and verify product integrity.

The safety profile of Allyloxy-DL-α-tocopherol, tech-85 has been thoroughly evaluated through preclinical studies involving various animal models. These studies have demonstrated that the compound is well-tolerated at doses relevant to human application, with minimal systemic side effects. However, further research is needed to fully understand its long-term safety profile, particularly in chronic therapeutic settings. Human clinical trials are currently underway to assess its efficacy and safety in treating neurological and dermatological conditions.

The market potential for Allyloxy-DL-α-tocopherol, tech-85 is substantial, given its diverse applications across multiple industries. Pharmaceutical companies are increasingly interested in licensing or developing proprietary formulations containing this derivative, while nutraceutical manufacturers are exploring its inclusion in dietary supplements aimed at enhancing overall health and well-being. The cosmetic industry is also keen on incorporating this ingredient into high-end skincare products due to its proven antioxidant properties.

In conclusion, Allyloxy-DL-α-tocopherol, tech-85 represents a significant advancement in the field of antioxidant compounds. Its unique structure provides enhanced stability, bioavailability, and targeted action, making it a versatile ingredient with broad therapeutic potential. As research continues to uncover new applications for this derivative, its role in modern medicine and cosmetics is likely to expand further, offering innovative solutions for health challenges worldwide.